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Hydroxyethyl)tripropylammonium

chloride

CAS No.: 96311-53-4

Cat. No.: B3059274

Get Quote

Technical Monograph: (2-
Hydroxyethyl)tripropylammonium Chloride
A Lipophilic Choline Analog for Bio-Structural Probing
and Phase-Transfer Catalysis
Executive Summary & Chemical Identity
(2-Hydroxyethyl)tripropylammonium chloride (CAS 96311-53-4), often referred to as

Tripropylcholine Chloride, represents a critical structural analog of the ubiquitous metabolite

choline. Unlike its trimethylated parent, the tripropyl variant introduces significant steric bulk

and hydrophobicity to the quaternary ammonium headgroup.

For drug development professionals, this compound serves two distinct, high-value functions:
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Pharmacological Probe: It acts as a steric tool to map the active site volume of cholinergic

enzymes (e.g., Acetylcholinesterase, Choline Acetyltransferase) and transporters.

Process Chemistry: It functions as a specialized Phase Transfer Catalyst (PTC) and a

Structure Directing Agent (SDA) in the synthesis of aluminosilicate zeolites used in catalysis.

Physicochemical Profile
Property Specification Contextual Note

CAS Number 96311-53-4 Specific to the chloride salt.[1]

Molecular Formula MW: 223.78 g/mol

IUPAC Name

2-

Hydroxyethyl(tripropyl)azanium

chloride

Solubility High (Water, Ethanol, DMSO)
Hygroscopic nature requires

desiccation.

Lipophilicity > Choline Chloride

Propyl chains increase

, altering membrane

permeability.

Thermal Stability Moderate (< 150°C)
Susceptible to Hofmann

elimination at high T.

Synthetic Methodology & Purity Optimization
Core Directive: The following protocol prioritizes laboratory safety and high-purity yield for

biological screening. Industrial routes using ethylene oxide are omitted in favor of the safer

alkylation route.

Reaction Logic
The synthesis relies on the quaternization of a tertiary amine (Tripropylamine) with an alkyl

halide (2-Chloroethanol). This is an
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nucleophilic substitution. The reaction kinetics are slower than trimethylamine due to the steric
hindrance of the propyl groups, requiring extended reflux times.

Protocol: Quaternization of Tripropylamine
Reagents:

Tripropylamine (TPA) [CAS 102-69-2]: 1.0 eq

2-Chloroethanol [CAS 107-07-3]: 1.2 eq (Excess drives reaction to completion)

Solvent: Acetonitrile (ACN) or Ethanol (EtOH)

Step-by-Step Workflow:

Setup: Equip a 250mL round-bottom flask with a magnetic stir bar, reflux condenser, and

nitrogen inlet.

Charging: Add Tripropylamine (14.3 g, 100 mmol) and Acetonitrile (100 mL).

Addition: Dropwise add 2-Chloroethanol (9.6 g, 120 mmol) over 15 minutes at room

temperature.

Reflux: Heat the system to reflux (82°C for ACN) for 24–48 hours. Monitor via TLC (Mobile

phase: MeOH/DCM 1:9) or LC-MS.

Isolation:

Cool reaction to 0°C.

If product precipitates: Filter and wash with cold diethyl ether.

If product remains soluble (common in EtOH): Roto-evaporate solvent to a viscous oil.

Triturate with cold ethyl acetate/ether (1:1) to induce crystallization.

Purification: Recrystallize from minimal hot isopropanol/acetone.

Drying: Vacuum dry at 40°C for 12 hours over
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Visualization: Synthetic Pathway
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Figure 1: Synthetic workflow for the preparation of CAS 96311-53-4 via nucleophilic

substitution.

Biological Application: The "Steric Probe" Concept
In drug development, (2-Hydroxyethyl)tripropylammonium chloride is rarely a therapeutic

endpoint but is an invaluable Structure-Activity Relationship (SAR) tool.

Mechanism of Action (Cholinergic Systems)
Cholinergic receptors (nAChR) and enzymes (AChE) have evolved to recognize the

trimethylammonium headgroup of acetylcholine. By substituting methyl groups with propyl

groups (CAS 96311-53-4), researchers probe the steric tolerance of the binding pocket.

Acetylcholinesterase (AChE): The active site of AChE contains a "choline binding pocket"

defined by Trp86. Replacing methyls with propyls typically drastically reduces binding affinity

(

increases), confirming the tight steric constraints of the pocket.

Transport Proteins: Used to determine if choline transporters rely on size-exclusion or

hydrophobic interactions.

Experimental Protocol: AChE Inhibition Assay
Objective: Determine the steric penalty of propyl substitution.

Buffer: 0.1 M Phosphate buffer, pH 8.0.
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Substrate: Acetylthiocholine iodide (0.5 mM).

Inhibitor: (2-Hydroxyethyl)tripropylammonium chloride (Concentration gradient:

to

M).

Enzyme: Electric eel AChE.

Detection: Ellman’s Reagent (DTNB). Measure Absorbance at 412 nm.

Analysis: Plot % Inhibition vs. Log[Concentration] to determine

. Compare against Choline Chloride (Reference).[2]

Visualization: SAR Logic
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Figure 2: Structure-Activity Relationship (SAR) logic. The tripropyl analog tests the spatial limits

of the receptor's anionic sub-site.

Materials Science: Ionic Liquids & Zeolites
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Beyond biology, this compound is a key electrolyte and template.

Deep Eutectic Solvents (DES)
Like Choline Chloride, the Tripropyl analog can form DES when mixed with hydrogen bond

donors (e.g., Urea, Glycerol).

Advantage: The propyl chains disrupt crystal lattice packing more effectively than methyl

groups, potentially lowering the melting point of the resulting DES and altering viscosity.

Application: Solubilization of highly lipophilic drug candidates that precipitate in standard

Choline-Urea DES.

Zeolite Templating (SDA)
Quaternary ammonium cations are Structure Directing Agents (SDAs). The size of the cation

dictates the pore size of the crystallizing zeolite.

Protocol: Hydrothermal synthesis of aluminosilicate gel containing CAS 96311-53-4 as the

SDA.

Result: Formation of zeolites with larger cage structures compared to those templated by

tetramethylammonium.

Analytical Validation (Self-Validating System)
To ensure the integrity of experiments using this compound, purity must be verified.
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Method Expected Signal Diagnostic Value

1H NMR (D2O)

0.9 (t, 9H,

),

1.7 (m, 6H,

),

3.2 (m, 6H,

),

3.9 (m, 2H,

)

Confirms Propyl vs. Methyl

integration (3:1 ratio).

Silver Nitrate Test White precipitate (AgCl) Confirms Chloride counter-ion.

Karl Fischer < 1.0% Water
Critical; compound is

hygroscopic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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